2-bromo-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]benzamide
• InChI: InChI=1S/C15H13BrF3N3O/c1-9-8-12(15(17,18)19)22-13(21-9)6-7-20-14(23)10-4-2-3-5-11(10)16/h2-5,8H,6-7H2,1H3,(H,20,23)
• InChI Key: XURAULZHTAGHPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CCNC(=O)C2=CC=CC=C2Br)C(F)(F)F
• Molecular Formula: C15H13BrF3N3O
• Molecular Weight: 388.18 g/mol

Description

The compound “2-bromo-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide” is a pyrimidine derivative. Pyrimidines are important substances in the synthesis of various active molecules that are extensively used in the intermediate skeleton of agrochemicals. They have attracted more and more attention due to their extensive biological activities.

Scientific Research Applications

Antipsychotic Agents Research

Research into conformationally restricted analogues of remoxipride, which share structural features with the mentioned compound, has aimed to enhance affinities to the dopamine D-2 receptor. These efforts, however, did not observe enhanced affinities in the series studied, indicating the challenge of predicting receptor binding affinity based on molecular modifications alone (Norman, Kelley, & Hollingsworth, 1993).

Anticancer Applications

In the realm of anticancer research, derivatives of pyrimidinyl compounds have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents. These compounds, which include novel pyrazolopyrimidines derivatives, have been explored for their cytotoxic effects against various cancer cell lines, highlighting the potential of pyrimidinyl compounds in cancer therapy (Rahmouni et al., 2016).

Antifungal Activity

The synthesis of novel pyrimidine derivatives containing an amide moiety has shown significant antifungal activity against several fungal strains, including Phomopsis sp., with some compounds exhibiting higher efficacy than established antifungal agents. This suggests the potential use of these compounds in addressing fungal infections (Wu, Lan, Wu, & Fei, 2021).

Future Directions

The development of novel and promising fungicides is urgently required. Pyrimidines are important substances in the synthesis of various active molecules that are extensively used in the intermediate skeleton of agrochemicals. They have attracted more and more attention due to their extensive biological activities. Therefore, “2-bromo-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide” and related compounds could be potential candidates for future research and development in this area.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, contributing to their biological activity .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Similar compounds have been found to participate in various biochemical reactions, including the suzuki–miyaura cross-coupling reaction .

Pharmacokinetics

The suzuki–miyaura cross-coupling reaction, which this compound may participate in, is known for its mild and functional group tolerant reaction conditions .

Result of Action

Similar compounds have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .